9-[4-(tert-butyl)phenyl]-6,9-dihydro[1,3]dioxolo[4,5-g]furo[3,4-b]quinolin-8(5H)-one

• IUPAC Name: 8-(4-tert-butylphenyl)-5,12,14-trioxa-2-azatetracyclo[7.7.0.03,7.011,15]hexadeca-1(16),3(7),9,11(15)-tetraen-6-one
• InChI: InChI=1S/C22H21NO4/c1-22(2,3)13-6-4-12(5-7-13)19-14-8-17-18(27-11-26-17)9-15(14)23-16-10-25-21(24)20(16)19/h4-9,19,23H,10-11H2,1-3H3
• InChI Key: HMZSJMHLCANRIE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2C3=CC4=C(C=C3NC5=C2C(=O)OC5)OCO4
• Molecular Formula: C22H21NO4
• Molecular Weight: 363.4 g/mol
• CAS No.: 866138-50-3

Description

9-[4-(tert-butyl)phenyl]-6,9-dihydro[1,3]dioxolo[4,5-g]furo[3,4-b]quinolin-8(5H)-one is a useful research compound. Its molecular formula is C22H21NO4 and its molecular weight is 363.413. The purity is usually 95%.
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Scientific Research Applications

Environmental Presence and Biotransformation

• Synthetic Phenolic Antioxidants (SPAs) in Pregnant Women : A study focusing on the prevalence, biotransformation, and maternal transfer of SPAs, including butylated hydroxytoluene (BHT) and related compounds, highlights the detection of these compounds in maternal and fetal tissues, suggesting prenatal exposure and the possibility of placental transfer. This research underscores the environmental ubiquity of SPAs and their relevance in human exposure studies (Du et al., 2019).

• Exposure to SPAs and Metabolites in Human Populations : Another study revealed widespread human exposure to SPAs such as BHT, identified through the analysis of urinary metabolites. This work is critical for understanding human exposure levels to these chemicals and their potential health implications (Wang & Kannan, 2019).

Health and Environmental Impacts

• CYP1A2-catalyzed Metabolism of Dietary Amines : Research into the metabolism of dietary heterocyclic amines by CYP1A2 in humans highlights the enzyme's role in converting these compounds into their proximate carcinogens, indicating the importance of understanding metabolic pathways in assessing dietary exposure risks (Boobis et al., 1994).

• Human Exposure to Polychlorinated Dioxins and Furans (PCDD/F) : A cohort study investigating the exposure of workers to PCDD/Fs and its association with mortality due to cancer and ischemic heart diseases demonstrates the critical need to assess occupational and environmental exposures to these hazardous compounds (Flesch‐Janys et al., 1995).

• Biomonitoring of BHT Exposure in Young Adults : A study on the biomonitoring of BHT metabolites in urine samples from young German adults provides insights into the internal burden of BHT, reflecting on the widespread exposure to this antioxidant and the implications for human health monitoring (Schmidtkunz et al., 2020).